N-(2,4-difluorophenyl)-4-phenoxybutanamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-phenoxybutanamide
• InChI: InChI=1S/C16H15F2NO2/c17-12-8-9-15(14(18)11-12)19-16(20)7-4-10-21-13-5-2-1-3-6-13/h1-3,5-6,8-9,11H,4,7,10H2,(H,19,20)
• InChI Key: AHRCGOCDPDDYFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C16H15F2NO2
• Molecular Weight: 291.29 g/mol

Description

N-(2,4-difluorophenyl)-4-phenoxybutanamide, commonly known as DFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFB is a small molecule that belongs to the class of selective estrogen receptor modulators (SERMs). It is a nonsteroidal compound that exhibits both agonist and antagonist activities on estrogen receptors. DFB has been extensively studied for its potential applications in cancer treatment, osteoporosis, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of DFB is based on its interaction with estrogen receptors. DFB exhibits both agonist and antagonist activities on estrogen receptors, depending on the tissue type and the presence of other co-regulators. In breast cancer cells, DFB acts as an antagonist, blocking the estrogen receptors and inhibiting the growth of cancer cells. In bone cells, DFB acts as an agonist, stimulating the estrogen receptors and promoting bone formation.
Biochemical and Physiological Effects:
DFB has been shown to have various biochemical and physiological effects on the body. In breast cancer cells, DFB inhibits the growth of cancer cells by blocking the estrogen receptors. In bone cells, DFB stimulates the estrogen receptors and promotes bone formation. DFB has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments. It is a small molecule that can be easily synthesized with high purity. It has also been extensively studied, and its mechanism of action is well understood. However, DFB also has some limitations for lab experiments. It has low solubility in water, which may limit its applications in some experiments. Additionally, DFB may exhibit different activities depending on the tissue type and the presence of other co-regulators, which may complicate its use in some experiments.

Future Directions

DFB has several potential applications in various fields of research. Some of the future directions for DFB research include:
1. Further studies on the mechanism of action of DFB, particularly in different tissue types and the presence of other co-regulators.
2. Development of more efficient synthesis methods for DFB, which may improve its availability and reduce its cost.
3. Studies on the potential applications of DFB in the treatment of other diseases, such as Alzheimer's disease and diabetes.
4. Development of DFB derivatives with improved properties, such as increased solubility and selectivity.
5. Studies on the potential applications of DFB in combination with other drugs, which may improve its efficacy and reduce its side effects.
Conclusion:
In conclusion, DFB is a small molecule that exhibits both agonist and antagonist activities on estrogen receptors. It has been extensively studied for its potential applications in cancer treatment, osteoporosis, and cardiovascular diseases. DFB has several advantages for lab experiments, including its small size and well-understood mechanism of action. However, it also has some limitations, such as its low solubility in water and tissue-specific activities. Further research on DFB may lead to the development of new treatments for various diseases and improve our understanding of the mechanisms of action of N-(2,4-difluorophenyl)-4-phenoxybutanamide.

Synthesis Methods

DFB can be synthesized using a variety of methods. One of the most common methods is the reaction of 2,4-difluoroaniline with 4-phenoxybutyryl chloride in the presence of an organic base. The reaction yields DFB as a white crystalline solid with a high purity.

Scientific Research Applications

DFB has been studied for its potential applications in various fields of research. One of the most significant applications of DFB is in cancer treatment. DFB has been shown to inhibit the growth of breast cancer cells by blocking the estrogen receptors. It has also been studied for its potential applications in the treatment of osteoporosis, a condition characterized by a decrease in bone density. DFB has been shown to improve bone density by increasing bone formation and decreasing bone resorption.